Cas no 2034393-41-2 (3-((3-chloropyridin-4-yl)oxy)-N-(3,4-dimethylphenyl)pyrrolidine-1-carboxamide)

• Product Name: 3-((3-chloropyridin-4-yl)oxy)-N-(3,4-dimethylphenyl)pyrrolidine-1-carboxamide
• CAS No: 2034393-41-2
• MF: C₁₈H₂₀ClN₃O₂
• MW: 345.823303222656
• CID: 6124980
• PubChem ID: 119100286
• Update Time: 2025-05-20

3-((3-chloropyridin-4-yl)oxy)-N-(3,4-dimethylphenyl)pyrrolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2034393-41-2
• 3-((3-chloropyridin-4-yl)oxy)-N-(3,4-dimethylphenyl)pyrrolidine-1-carboxamide
• 3-(3-chloropyridin-4-yl)oxy-N-(3,4-dimethylphenyl)pyrrolidine-1-carboxamide
• F6476-6178
• AKOS026690334
• 3-[(3-chloropyridin-4-yl)oxy]-N-(3,4-dimethylphenyl)pyrrolidine-1-carboxamide

• Inchi： 1S/C18H20ClN3O2/c1-12-3-4-14(9-13(12)2)21-18(23)22-8-6-15(11-22)24-17-5-7-20-10-16(17)19/h3-5,7,9-10,15H,6,8,11H2,1-2H3,(H,21,23)
• InChI Key： KBEKCLURRKXNBU-UHFFFAOYSA-N
• SMILES： ClC1C=NC=CC=1OC1CN(C(NC2C=CC(C)=C(C)C=2)=O)CC1

Computed Properties

• Exact Mass: 345.1244046g/mol
• Monoisotopic Mass: 345.1244046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 54.5Ų

Additional information on 3-((3-chloropyridin-4-yl)oxy)-N-(3,4-dimethylphenyl)pyrrolidine-1-carboxamide

Introduction to 3-((3-chloropyridin-4-yl)oxy)-N-(3,4-dimethylphenyl)pyrrolidine-1-carboxamide (CAS No. 2034393-41-2)

3-((3-chloropyridin-4-yl)oxy)-N-(3,4-dimethylphenyl)pyrrolidine-1-carboxamide, identified by its CAS number 2034393-41-2, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of a pyrrolidine core, combined with aromatic rings and an amide functional group, suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

The structural composition of this compound is highly relevant to its pharmacological properties. The 3-chloropyridin-4-yl moiety introduces a chlorinated pyridine ring, which is a common feature in many bioactive molecules. This substitution pattern can influence the electronic properties of the molecule, thereby affecting its binding affinity and selectivity. Additionally, the N-(3,4-dimethylphenyl)pyrrolidine-1-carboxamide moiety contributes to the compound's solubility and stability, which are critical factors in drug formulation and delivery.

In recent years, there has been a growing interest in developing novel therapeutic agents that target specific biological pathways. The compound 3-((3-chloropyridin-4-yl)oxy)-N-(3,4-dimethylphenyl)pyrrolidine-1-carboxamide has been explored for its potential role in modulating various cellular processes. For instance, studies have indicated that this molecule may interact with enzymes and receptors involved in inflammation and pain signaling. The pyrrolidine scaffold is particularly noteworthy, as it is known to be a privileged structure in medicinal chemistry, often exhibiting favorable pharmacokinetic profiles.

The amide functional group in the molecule is another key feature that warrants attention. Amides are frequently found in biologically active compounds due to their ability to form hydrogen bonds, which enhances binding interactions with target proteins. In the context of 3-((3-chloropyridin-4-yl)oxy)-N-(3,4-dimethylphenyl)pyrrolidine-1-carboxamide, the amide linkage may contribute to its stability and bioavailability. Furthermore, the presence of two aromatic rings—the chloropyridine and the dimethylphenyl groups—suggests potential π-stacking interactions with biological targets, which could further enhance binding affinity.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular modeling studies on 3-((3-chloropyridin-4-yl)oxy)-N-(3,4-dimethylphenyl)pyrrolidine-1-carboxamide have revealed promising interactions with various enzymes and receptors. These simulations have helped identify key pharmacophoric elements within the molecule that are crucial for its biological activity. Such insights are invaluable for guiding synthetic modifications aimed at optimizing potency and selectivity.

In addition to computational studies, experimental investigations have also provided valuable insights into the pharmacological properties of this compound. Initial in vitro assays have demonstrated that 3-((3-chloropyridin-4-yl)oxy)-N-(3,4-dimethylphenyl)pyrrolidine-1-carboxamide exhibits moderate activity against certain inflammatory markers. This finding aligns with previous reports suggesting that pyrrolidine derivatives can modulate inflammatory pathways by interacting with specific enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX). Further studies are warranted to elucidate the precise mechanisms of action and to explore potential therapeutic applications.

The synthesis of this compound presents an interesting challenge due to its complex structure. However, recent advances in synthetic methodologies have made it more feasible to access such molecules efficiently. For instance, palladium-catalyzed cross-coupling reactions have been employed to construct the pyridine-pyrrolidine core, while nucleophilic substitution reactions have been used to introduce the amide functionality. These strategies highlight the growing sophistication of synthetic organic chemistry and its impact on drug discovery.

The development of novel pharmaceuticals often involves a multidisciplinary approach, integrating expertise from chemistry, biology, and pharmacology. The compound 3-((3-chloropyridin-4-yl)oxy)-N-(3,4-dimethylphenyl)pyrrolidine-1-carboxamide exemplifies this collaborative effort. Its unique structural features make it an attractive candidate for further exploration in both academic research and industrial settings. As our understanding of biological systems continues to evolve, compounds like this one will play a crucial role in addressing unmet medical needs.

In conclusion, 3-((3-chloropyridin-4-yl)oxy)-N-(3,4-dimethylphenyl)pyrrolidine-1-carboxamide (CAS No. 2034393-41-2) is a promising therapeutic agent with significant potential in pharmaceutical applications. Its structural features—particularly the 3-chloropyridin-4-yl and N-(3,4-dimethylphenyl)pyrrolidine-1-carboxamide moieties—make it well-suited for modulating various biological pathways. Ongoing research efforts aim to further elucidate its mechanism of action and to develop it into a novel therapeutic entity.